Cas no 187795-50-2 (4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol)

4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol structure
187795-50-2 structure
Product Name:4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
CAS No:187795-50-2
MF:C9H9N3S2
MW:223.317858457565
MDL:MFCD03032535
CID:875070
PubChem ID:706132
Update Time:2026-04-29

4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
    • 4-Allyl-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
    • 4-Allyl-5-thien-2-yl-4H-1,2,4-triazole-3-thiol
    • 4-prop-2-enyl-3-thiophen-2-yl-1H-1,2,4-triazole-5-thione
    • ST5213656
    • Albb-003220
    • BUTTPARK 136\43-08
    • CHEMBRDG-BB 3015775
    • ART-CHEM-BB B015775
    • 001715
    • ZERO
    • ZERO/001715
    • ZINC00091955
    • ZINC00304209
    • AKOS BBS-00003488
    • MDL： MFCD03032535
    • Inchi： InChI=1S/C9H9N3S2/c1-2-5-12-8(10-11-9(12)13)7-4-3-6-14-7/h2-4,6H,1,5H2,(H,11,13)
    • InChI Key： PKFGYLPKWBDFLD-UHFFFAOYSA-N
    • SMILES： C=CCN1C(=NN=C1S)C2=CC=CS2

Computed Properties

  • Exact Mass: 223.02400
  • Monoisotopic Mass: 223.024
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.37
  • Boiling Point: 309.8°C at 760 mmHg
  • Flash Point: 141.2°C
  • Refractive Index: 1.713
  • PSA: 97.75000
  • LogP: 2.48130

4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P769145-100mg
4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
 187795-50-2
100mg
 $ 70.00 2022-06-02
TRC
P769145-500mg
4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
 187795-50-2
500mg
 $ 230.00 2022-06-02
TRC
P769145-1g
4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
 187795-50-2
1g
 $ 340.00 2022-06-02
abcr
AB214342-1 g
4-Allyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol; 95%
 187795-50-2
1 g
 €230.10 2023-07-20
abcr
AB214342-5 g
4-Allyl-5-(2-thienyl)-4H-1,2,4-triazole-3-thiol; 95%
 187795-50-2
5 g
 €749.60 2023-07-20
Chemenu
CM114571-1g
4-allyl-5-thien-2-yl-4H-1,2,4-triazole-3-thiol
 187795-50-2 95%
1g
 $198 2023-03-06
eNovation Chemicals LLC
Y1266426-1g
4-ALLYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL
 187795-50-2 95%
1g
 $185 2024-06-06
eNovation Chemicals LLC
Y1266426-5g
4-ALLYL-5-THIEN-2-YL-4H-1,2,4-TRIAZOLE-3-THIOL
 187795-50-2 95%
5g
 $650 2024-06-06
Enamine
EN300-110617-0.05g
4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
 187795-50-2 95.0%
0.05g
 $35.0 2025-02-21
Enamine
EN300-110617-0.1g
4-(prop-2-en-1-yl)-5-(thiophen-2-yl)-4H-1,2,4-triazole-3-thiol
 187795-50-2 95.0%
0.1g
 $51.0 2025-02-21

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